Cas no 110234-68-9 (4,4,4-Trifluoro-3-oxobutanenitrile)

4,4,4-Trifluoro-3-oxobutanenitrile structure
110234-68-9 structure
Product Name:4,4,4-Trifluoro-3-oxobutanenitrile
CAS No:110234-68-9
MF:C4H2F3NO
MW:137.059991359711
MDL:MFCD11099951
CID:62815
PubChem ID:13843540
Update Time:2025-09-27

4,4,4-Trifluoro-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

    • 4,4,4-Trifluoro-3-oxobutanenitrile
    • 4,​4,​4-​trifluoro-​3-​oxobutanenitrile
    • 2-(trifluoroacetyl)-acetonitrile
    • 3-cyano-1,1,1-trifluoroacetone
    • 4,4,4-trifluoro-3-oxobutyronitrile
    • Butanenitrile,4,4,4-trifluoro-3-oxo
    • TFA acetonitrile
    • trifluoroacetoacetonitrile
    • 4,4,4-Trifluoro-3-oxo-butyronitrile
    • Boc-(R)-2-tetrahydroisoquinolineaceticacid
    • EN300-45046
    • FT-0648246
    • BS-13071
    • AKOS009279506
    • 110234-68-9
    • DTXSID70551094
    • AM20080729
    • MFCD11099951
    • SB30650
    • J-513964
    • SCHEMBL573401
    • Butanenitrile, 4,4,4-trifluoro-3-oxo-
    • A802173
    • Z234897673
    • 4,4,4-trifluoro-3-oxo-butanenitrile
    • J-002407
    • DB-059984
    • MDL： MFCD11099951
    • Inchi： 1S/C4H2F3NO/c5-4(6,7)3(9)1-2-8/h1H2
    • InChI Key： RDNQEPVYJCVARF-UHFFFAOYSA-N
    • SMILES： FC(C(CC#N)=O)(F)F

Computed Properties

  • Exact Mass: 137.00900
  • Monoisotopic Mass: 137.00884817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 99.9°Cat760mmHg
  • Flash Point: 14.2°C
  • Refractive Index: 1.335
  • PSA: 40.86000
  • LogP: 1.03148

4,4,4-Trifluoro-3-oxobutanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4,4,4-Trifluoro-3-oxobutanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T792468-10mg
4,4,4-Trifluoro-3-oxobutanenitrile
 110234-68-9
10mg
 45.00 2021-07-16
TRC
T792468-50mg
4,4,4-Trifluoro-3-oxobutanenitrile
 110234-68-9
50mg
 175.00 2021-07-16
TRC
T792468-100mg
4,4,4-Trifluoro-3-oxobutanenitrile
 110234-68-9
100mg
 $190.00 2023-05-17
TRC
T792468-500mg
4,4,4-Trifluoro-3-oxobutanenitrile
 110234-68-9
500mg
 $ 800.00 2023-09-05
TRC
T792468-1g
4,4,4-Trifluoro-3-oxobutanenitrile
 110234-68-9
1g
 $ 1240.00 2022-06-02
TRC
T792468-1000mg
4,4,4-Trifluoro-3-oxobutanenitrile
 110234-68-9
1g
 $1499.00 2023-05-17
eNovation Chemicals LLC
Y1007925-100mg
4,4,4-Trifluoro-3-oxo-butyronitrile
 110234-68-9 95%
100mg
 $240 2024-07-28
eNovation Chemicals LLC
Y1007925-250mg
4,4,4-Trifluoro-3-oxo-butyronitrile
 110234-68-9 95%
250mg
 $340 2024-07-28
eNovation Chemicals LLC
Y1007925-500mg
4,4,4-Trifluoro-3-oxo-butyronitrile
 110234-68-9 95%
500mg
 $555 2024-07-28
eNovation Chemicals LLC
Y1007925-1g
4,4,4-Trifluoro-3-oxo-butyronitrile
 110234-68-9 95%
1g
 $780 2024-07-28

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